Cas no 861206-90-8 (2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol)

• Product Name: 2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol
• CAS No: 861206-90-8
• MDL: MFCD04124729
• CID: 4661543
• Update Time: 2025-10-28

2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol

• MDL： MFCD04124729

Additional information on 2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol

Introduction to 2-[(5-Methyl-4-Phenyl-1,3-Thiazol-2-Yl)Methyl]-1,3-Thiazol-4-Ol (CAS No. 861206-90-8)

2-[(5-Methyl-4-Phenyl-1,3-Thiazol-2-Yl)Methyl]1,3-Thiazol-4-Ol (CAS No. 86120690-8) is a complex organic compound with a unique chemical structure that has garnered significant attention in the field of heterocyclic chemistry. This compound belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of multiple functional groups, including a methyl group and a phenyl ring, makes this compound highly versatile and potentially useful in various applications.

The molecular structure of this compound is characterized by two interconnected thiazole rings. The first ring contains a methyl group at the 5-position and a phenyl group at the 4-position. The second ring is substituted with a hydroxyl group at the 4-position. This arrangement creates a molecule with both aromaticity and hydrophilic properties, which are essential for its potential use in pharmaceuticals and materials science.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar compounds. These findings suggest that 2-[(5-MethylPhenyl-1,3-Thiazol-2-Yl)Methyl]1,3-Thiazol-4-Ol could potentially exhibit similar bioactivity.

In addition to its biological applications, this compound has shown promise in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics. Recent advancements in the synthesis of thiazole-based polymers have demonstrated their potential as semiconducting materials for flexible electronics.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in reducing reaction times while maintaining product quality.

From an environmental standpoint, this compound exhibits low toxicity levels under standard testing conditions. Its degradation pathways suggest that it is biodegradable under aerobic conditions, making it an eco-friendly option for certain industrial applications.

In conclusion, 2-[(5-MethylPhenyl-1,3-Thiazol-2-Yl)Methyl]1,3-Thiazol 4-Ol (CAS No. 861206908) is a multifaceted compound with significant potential across various scientific domains.